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Introduction
Cocaine- and amphetamine-regulated transcript (CART) peptides are crucial neuromodulators

in the central nervous system, implicated in a variety of physiological processes including the

regulation of feeding behavior, energy homeostasis, and reward pathways.[1] The biologically

active fragment, CART (55-102), has been a particular focus of research due to its potent

appetite-suppressing effects. This technical guide provides an in-depth overview of the effects

of rat CART (55-102) on feeding behavior, compiling quantitative data from key studies,

detailing experimental methodologies, and illustrating the underlying signaling pathways.

Core Effects on Feeding Behavior and Body Weight
Intracerebroventricular (ICV) administration of CART (55-102) consistently inhibits food intake

in rats in a dose-dependent manner.[2][3] This anorexigenic effect is observed in both freely

feeding and food-restricted animals.[3] Chronic central infusion of CART (55-102) leads to

sustained reductions in food intake and body weight gain in both lean and diet-induced obese

rats.[4]

Quantitative Data Summary
The following tables summarize the quantitative effects of CART (55-102) on food intake and

related parameters from various studies.
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Table 1: Effect of Intracerebroventricular (ICV) CART (55-102) on Liquid Diet Intake in Male

Sprague-Dawley Rats

Dose (µg)
6-Hour Ensure
Intake (Licks)

% Reduction
vs. Saline

Meal Size
(Licks)

Initial Lick
Rate
(Licks/min)

0.1
No significant

change
-

No significant

change

No significant

change

0.5
No significant

change
-

No significant

change
192 ± 4

1.0
Significantly

decreased
- Decreased 130.8 ± 27.0

2.0
Significantly

decreased
- Decreased 66.1 ± 26.2

Saline Baseline 0% Baseline
188.9 ± 12.5 to

201.2 ± 19.8

Data extracted from a study on the microstructure of licking behavior, indicating that CART (55-

102) dose-dependently decreases meal size and the rate of ingestion.[5]

Table 2: Effect of Chronic ICV Infusion of CART (55-102) on Body Weight and Food Intake in

High-Fat-Fed Obese Rats (6-Day Treatment)

Treatment
Cumulative Body Weight
Change (g)

Daily Food Intake (g)

CART (55-102) Significantly lower than vehicle
Markedly and sustainedly

inhibited

Vehicle Baseline Baseline

This study highlights the long-term efficacy of central CART (55-102) in managing obesity-

related parameters.[4]
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Table 3: Effect of Paraventricular Nucleus (PVN) Overexpression of CART on Food Intake and

Body Weight in Male Wistar Rats

Group
Cumulative Food
Intake (Normal
Chow)

Cumulative Food
Intake (High-Fat
Diet)

Body Weight Gain

rAAV-CART 4% increase 6% increase Increased

rAAV-EGFP (Control) Baseline Baseline Baseline

Interestingly, chronic overexpression of CART specifically in the PVN resulted in an orexigenic

effect, suggesting a complex, site-dependent role for CART in appetite regulation.[6]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. Below

are summarized protocols from key studies on CART (55-102) and feeding behavior.

Intracerebroventricular (ICV) Cannulation and Injection
Animal Model: Adult male Sprague-Dawley or Wistar rats are commonly used.[5][7]

Surgery: Rats are anesthetized with an appropriate anesthetic agent. A guide cannula is

stereotaxically implanted into the lateral cerebral ventricle.

Verification: Cannula placement is often verified by a dipsogenic response to an angiotensin

II injection.

Injection Procedure: Conscious, freely moving rats receive microinjections of CART (55-102)

dissolved in sterile saline. The injection volume is typically around 5 µl, administered over a

short period.[5]

Monitoring of Feeding Behavior
Liquid Diet Consumption: Lickometer systems can be used to monitor the ingestion of a

liquid diet, providing detailed data on the microstructure of feeding, including lick frequency,

meal size, and meal duration.[5]
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Solid Food Intake: For solid chow, food is weighed at regular intervals to determine the

amount consumed.

Behavioral Observation: In some studies, animal behavior is recorded and scored for

activities such as eating, grooming, and motor abnormalities to assess the specificity of the

peptide's effect on feeding.[8]

Chronic Infusion Studies
Methodology: For chronic administration, an osmotic minipump is connected to the ICV

cannula to deliver a continuous infusion of CART (55-102) or vehicle over several days.[4]

Parameters Monitored: Daily food intake and body weight are recorded. At the end of the

study, plasma levels of metabolic hormones like insulin and leptin may be measured.[4]

Signaling Pathways and Interactions
The anorexigenic effects of CART (55-102) are mediated through its interaction with various

hypothalamic circuits involved in energy homeostasis.

Interaction with Leptin and Neuropeptide Y (NPY)
Leptin, an adiposity signal, is known to regulate the expression of CART.[3] Leptin upregulates

CART mRNA in the arcuate nucleus of the hypothalamus, suggesting that CART may mediate

some of the anorexigenic effects of leptin.[5] Conversely, CART (55-102) can block the potent

orexigenic (appetite-stimulating) effects of Neuropeptide Y (NPY).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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